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Compound of Interest

Compound Name: 2-Morpholinoacetaldehyde

Cat. No.: B1332701

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This document provides essential safety and logistical
information for the use of 2-Morpholinoacetaldehyde, focusing on operational procedures,
personal protective equipment (PPE), and disposal plans. While a specific Safety Data Sheet
(SDS) for 2-Morpholinoacetaldehyde is not readily available in public domains, this guidance
is based on the known hazards of related compounds, such as aliphatic aldehydes and
morpholine derivatives.

Essential Safety Information

2-Morpholinoacetaldehyde is an aldehyde derivative of morpholine. Aldehydes, as a class,
can be irritating to the skin, eyes, and respiratory system.[1] Some aldehydes are also
flammable and may be toxic.[2][3] The morpholine component suggests that the compound
may also share some toxicological properties with other morpholine-containing substances.
Therefore, handling this compound requires stringent adherence to safety protocols to
minimize exposure and risk.

Quantitative Data Summary

Due to the absence of a specific Safety Data Sheet, the following table provides general
physical and chemical properties for the hydrochloride salt of 2-Morpholinoacetaldehyde,
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which is often used to improve stability.[4] It is crucial to consult the specific SDS from your
supplier for detailed hazard information and exposure limits.

Property Value Source

2-Morpholinoacetaldehyde

Chemical Name ) [4]
hydrochloride

CAS Number 1172495-88-3 (hydrochloride) [41[5]

Molecular Formula C6H12CINO2 [4]
White to off-white crystalline

Appearance _ [4]
solid

Boiling Point ~255.9°C [4]

Density ~1.1 g/cm?3 [4]

N Soluble in water and
Solubility ] [4]
dichloromethane

Operational Plan: From Recelipt to Disposal

A systematic approach is critical for safely managing 2-Morpholinoacetaldehyde in a
laboratory setting.

Receiving and Inspection

» Upon receipt, visually inspect the container for any signs of damage or leakage.

o Ensure the supplier has provided a Safety Data Sheet (SDS). If not, request one immediately
and do not handle the chemical until the SDS has been reviewed.

» Verify that the container is properly labeled with the chemical name, concentration, and
appropriate hazard warnings.

Storage

e Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents, acids, and bases.[6]
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o Keep the container tightly closed to prevent the release of vapors and protect it from
moisture.[7]

» Given that some aldehydes are light-sensitive, store in a dark or opaque container.[2]

Handling

 All handling of 2-Morpholinoacetaldehyde should be conducted in a certified chemical
fume hood to minimize inhalation exposure.[2]

Wear the appropriate Personal Protective Equipment (PPE) at all times (see table below).

Avoid direct contact with skin, eyes, and clothing.[1]

Use the smallest quantity of the chemical necessary for the experiment.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for handling 2-Morpholinoacetaldehyde,
based on general guidance for aldehydes and morpholine compounds.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://johndwalsh.com/wp-content/uploads/2016/09/XI-ALDEHYDE-GHS-SDS.pdf
https://en.wikisource.org/wiki/Aliphatic_Aldehydes_(2018)
https://www.benchchem.com/product/b1332701?utm_src=pdf-body
https://en.wikisource.org/wiki/Aliphatic_Aldehydes_(2018)
https://www.iloencyclopaedia.org/part-xviii-10978/guide-to-chemicals/item/1031-aldehydes-and-ketals
https://www.benchchem.com/product/b1332701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Body Part Recommended Protection Rationale

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Consult the glove To prevent skin contact and
Hands o ]

manufacturer's compatibility absorption.

chart for specific breakthrough

times.

Chemical splash goggles and To protect against splashes
Eyes/Face )

a face shield. and vapors.[1]

A flame-retardant lab coat, ) ]

To protect skin from accidental

Body long pants, and closed-toe

shoes.

contact.

Respiratory

A NIOSH-approved respirator
with an organic vapor cartridge
is required if working outside of
a fume hood or if vapor
concentrations are unknown or

exceed exposure limits.

To prevent inhalation of

harmful vapors.[8]

Emergency Procedures

Spill Response

In the event of a spill, follow a calm and systematic procedure to ensure safety.
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Chemical Spill Response Workflow for 2-Morpholinoacetaldehyde

Evacuate Immediate Area & Alert Others

Assess the Spill
(Size, Location, Hazards)

Small & Controllable Spill Large or Uncontrolled Spill

' ;

Don Appropriate PPE
(Gloves, Goggles, Respirator)

l

Contain the Spill with Absorbent Material Provide Information to Responders

l

Neutralize (if applicable and safe)

l

Collect Absorbed Material into a Labeled Waste Container

l

Decontaminate the Area

l

Dispose of Waste According to Protocol

Call Emergency Response Team
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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